Cas no 3384-26-7 ( )

• Product Name: &nbsp
• CAS No: 3384-26-7
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 918468
• PubChem ID: 98356
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-(2-phenylethyl)-2,3-dihydropyran-6-one
• Dihydro-Kawain
• (+/-)-Dihydrokawain
• AKOS015897146
• 4-methoxy-6-(2-phenylethyl)-5,6-dihydro-2H-pyran-2-one
• Dihydro-Kavain
• 7,8-Dihydrokavain
• 5,6-Dihydro-4-methoxy-6-phenethyl-2H-Pyran-2-one
• 2H-Pyran-2-one, 5,6-dihydro-4-methoxy-6-(2-phenylethyl)-, (6S)
• 7,8-Dihydrokawain
• BCP26261
• NSC-23875
• VOOYTQRREPYRIW-UHFFFAOYSA-N
• DTXSID101018162
• 7,8-Dihydrokawain;7,8-Dihydrokavain;Marindinin
• NCGC00091919-02
• Q5276436
• 73536-68-2
• NCGC00091919-01
• SCHEMBL2743647
• NSC23875
• Dihydrokawain; Kavain, dihydro-;7,8-Dihydrokawain; 7,8-Dihydrokavain; Marindinin
• 3384-26-7
• FT-0700035
• CHEMBL1338909
• N-Methyl-(1-methyl-4-pyrrolidin-1-ylmethyl-piperidin-4-yl)carbamicacidbenzylester
• (S)-(+)-7,8-Dihydrokavain
• DS-005430
• Marindinin
• 4-Methoxy-6-phenethyl-5,6-dihydropyran-2-one
•  

• Inchi： 1S/C14H16O3/c1-16-13-9-12(17-14(15)10-13)8-7-11-5-3-2-4-6-11/h2-6,10,12H,7-9H2,1H3
• InChI Key： VOOYTQRREPYRIW-UHFFFAOYSA-N
• SMILES： O1C(C=C(CC1CCC1C=CC=CC=1)OC)=O

Computed Properties

• Exact Mass: 232.10998
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• LogP: 2.46500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Kavalactones Kavalactones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Kavalactones